Cas no 287980-84-1 (BIRG 616 BS)

• Product Name: BIRG 616 BS
• CAS No: 287980-84-1
• Molecular Formula: C₁₂H₁₀N₄O
• Molecular Weight: 226.23
• CID: 833784
• PubChem ID: 22399003

BIRG 616 BS Properties

Names and Identifiers

• Nevirapine Related Compound B
• 4-methyl-5,11-dihydrodipyrido[3,2-[1,4]diazepin-6-one
• BIRG 616 BS
• 5,11-Dihydro-4-Methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 5,11-DIHYDRO-4-METHYL- 6H-DIPYRIDO[3,2-b:2’,3’-e][1,4] DIAZEPIN-6-ONE
• 5,11-Dihydro-4-methyl-6H-dipyrido[3,2-b:2′,3′-e][1,4]diazepin-6-one
• Nevirapine Anhydrous Imp. B (EP): 4-Methyl-5,11-dihydro-6H-d
• RKCRKBSFEVQVSX-UHFFFAOYSA-N
• NEVIRAPINE ANHYDROUS IMPURITY B [WHO-IP]
• 4-Methyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• UNII-MCP19Y3O9V
• Nevirapine, anhydrous specified impurity B [EP]
• 287980-84-1
• NEVIRAPINE HEMIHYDRATE IMPURITY B [WHO-IP]
• 5,11-Dihydro-4-Methyl-6H-dipyrido[3,2-b
• BB178056
• CHEMBL508752
• NS00133276
• 6H-Dipyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one, 5,11-dihydro-4-methyl-
• SCHEMBL9010267
• NEVIRAPINE IMPURITY B [EP IMPURITY]
• 11-Descyclopropyl nevirapine
• Q27283895
• Nevirapine hemihydrate specified impurity B [EP]
• BIRG-616 BS
• 5,11-Dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one
• MCP19Y3O9V
• 7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• NEVIRAPINE HEMIHYDRATE IMPURITY B [EP IMPURITY]

• InChIKey： RKCRKBSFEVQVSX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10N4O/c1-7-4-6-14-11-9(7)15-12(17)8-3-2-5-13-10(8)16-11/h2-6H,1H3,(H,15,17)(H,13,14,16)
• SMILES： CC1=C2C(=NC=C1)NC3=C(C=CC=N3)C(=O)N2

Computed Properties

• Exact Mass: 226.08546096g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 226.08546096g/mol
• Heavy Atom Count: 17
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),